Cas no 12672-29-6 (Aroclor 1248)

Aroclor 1248 is a polychlorinated biphenyl (PCB) mixture primarily used as a dielectric fluid in electrical equipment due to its thermal stability and insulating properties. Comprising approximately 48% chlorine by weight, it exhibits a balanced viscosity and flame resistance, making it suitable for capacitors and transformers. Its chemical inertness and high boiling point contribute to reliable performance under demanding conditions. However, due to environmental and health concerns associated with PCBs, its use is now heavily regulated. Proper handling and disposal are critical to mitigate risks. Aroclor 1248 remains a reference compound in research and environmental monitoring for PCB analysis.
Aroclor 1248 structure
Aroclor 1248 structure
Product Name:Aroclor 1248
CAS No:12672-29-6
MF:C12H6Cl4
MW:291.988039493561
CID:139846
PubChem ID:36400
Update Time:2025-06-07

Aroclor 1248 Chemical and Physical Properties

Names and Identifiers

    • PCB 1248
    • Arochlor 1248
    • Arochlor1248 Solution
    • Aroclor 1248
    • Aroclor 1248 solution
    • Daily High Level Calibration Check Standard
    • Daily Low Level Calibration Check Standard
    • PCB Aroclor 1248
    • Working Level 6 Calibration Check Standard
    • Working Level Aroclor 1248 with Surrogates
    • Arochlor 1248100µg
    • kanechlor400
    • Aroclor 1248 (PCB 1248)
    • AROCLOR 1248, 50MG, NEAT
    • [40cfr136(1986)]pcb-1248
    • Aroclor 1248 (High Level)
    • 3,3',5,5'-TETRACHLOROBIPHENYL
    • NSC 113288
    • DTXCID60769
    • 3,5,5'-Tetrachlorodiphenyl
    • Kanechlor 400
    • PD144581
    • AROCLOR 1248, 1X1ML, ISO, 1UG/ML
    • 3,5,5'-Tetrachlorobiphenyl
    • 1, 3,3',5,5'-tetrachloro-
    • Biphenyl,3',5,5'-tetrachloro-
    • NSC113288
    • 1,1'-Biphenyl, 3,3',5,5'-tetrachloro- (9CI)
    • Kaneclor 400
    • J-005425
    • KC-400
    • 3,3',5,5'-Tetrachlorodiphenyl
    • 3,3',5,5'-Tetrachlorbiphenyl
    • 3,5,3',5'-Tetrachloro-Biphenyl
    • 1,3-dichloro-5-(3,5-dichlorophenyl)benzene
    • SCHEMBL463754
    • PCB 80
    • Pcb-1248
    • Q27116479
    • HSDB 6356
    • Chlorodiphenyl (48% Cl)
    • DTXSID4058657
    • aroclor-1248
    • 3,3',5,5'-Tetrachloro-1,1'-biphenyl
    • CHEBI:35445
    • 3,3',5'-Tetrachlorobiphenyl
    • 33284-52-5
    • 3,3,5,5-TETRACHLOROBIPHENYL
    • NSC-113288
    • 12672-29-6
    • UNII-M8CJF43Q12
    • 1,1'-Biphenyl,3,3',5,5'-tetrachloro-
    • UTMWFJSRHLYRPY-UHFFFAOYSA-N
    • 3,5,3',5'-Tetrachlorobiphenyl
    • 12737-87-0
    • CHEMBL160213
    • 3,5,3',5'-Tetrachloro-Biphenyl(35Tcb)
    • InChI=1/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6
    • AKOS040752245
    • 1,1'-Biphenyl, 3,3',5,5'-tetrachloro-
    • KC 400
    • Biphenyl, 3,3',5,5'-tetrachloro- (8CI)
    • M8CJF43Q12
    • Biphenyl, 3,3',5,5'-tetrachloro-
    • chlorodiphenyl(48%cl)
    • Polychlorinated biphenyl (48% Cl)
    • Inchi： 1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
    • InChI Key： UTMWFJSRHLYRPY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 289.92258
  • Monoisotopic Mass: 289.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.4100 (estimate)
  • Melting Point: 63.91°C (estimate)
  • Boiling Point: 370.42°C (rough estimate)
  • Flash Point: Fahrenheit: -14.8 ° f
    Celsius: -26 ° c
  • Refractive Index: 1.6130 (estimate)
  • PSA: 0
  • LogP: log Kow = 6.20 (avg)
  • Color/Form: 500 mg/kg in transformer oil

Aroclor 1248 Security Information

Aroclor 1248 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P115160-1.2ml
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Aroclor 1248 ,100 μg/mL in MeOH
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Aroclor 1248,1000 μg/mL in Hexane
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C-248S-H-10X-PAK-5 * 1mL
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 ￥ 1521 2022-04-26
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Aroclor 1248,35 μg/mL in Isooctane
 12672-29-6 35 μg/mL in Isooctane
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 ¥ 232 2021-07-07
BAI LING WEI Technology Co., Ltd.
APP-9-162-10X-1mL
Aroclor 1248 ,1000 μg/mL in MeOH
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 ￥ 232 2022-04-26
TRC
A771545-1mg
Aroclor 1248
 12672-29-6
1mg
 $ 190.00 2023-04-19
TRC
A771545-10mg
Aroclor 1248
 12672-29-6
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 $ 1499.00 2023-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
47965-U
Aroclor 1248
 12672-29-6 certified reference material, 50 mg/kg in transformer oil
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 1286.45 2021-05-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
47965-U
Aroclor 1248
 12672-29-6 certified reference material, 50mg/kg in transformer oil
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 ￥1362.05 2022-02-22

Aroclor 1248 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:12672-29-6)PCB 1248（Aroclor 1248）
Order Number:LE13914
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:12672-29-6)PCB 1248（Aroclor 1248）
LE13914
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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